Cas no 1339094-19-7 (6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide)

6-Fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is a heterocyclic compound featuring a pyridine core substituted with a fluorine atom at the 6-position and a 1,3,4-thiadiazol-2-yl carboxamide group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the thiadiazole moiety contributes to diverse biological activities, including potential antimicrobial and antitumor effects. Its well-defined synthesis route and high purity make it suitable for further derivatization and structure-activity relationship studies. The compound's balanced lipophilicity and molecular weight further support its utility in drug discovery applications.
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide structure
1339094-19-7 structure
Product Name:6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
CAS No:1339094-19-7
MF:C8H5FN4OS
MW:224.214902639389
CID:5462655
Update Time:2025-08-05

6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z1183726476
    • 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
    • 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carbox amide
    • Inchi: 1S/C8H5FN4OS/c9-6-2-1-5(3-10-6)7(14)12-8-13-11-4-15-8/h1-4H,(H,12,13,14)
    • InChI Key: PBIQYCBTTXTNPQ-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1NC(C1C=NC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 224.01681013 g/mol
  • Monoisotopic Mass: 224.01681013 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 224.22
  • XLogP3: 0.9
  • Topological Polar Surface Area: 96

6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-5146299-0.05g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
0.05g
$188.0 2025-03-15
Enamine
EN300-5146299-0.1g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
0.1g
$282.0 2025-03-15
Enamine
EN300-5146299-0.25g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
0.25g
$403.0 2025-03-15
Enamine
EN300-5146299-0.5g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
0.5g
$636.0 2025-03-15
Enamine
EN300-5146299-1.0g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
1.0g
$813.0 2025-03-15
Enamine
EN300-5146299-2.5g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
2.5g
$1594.0 2025-03-15
Enamine
EN300-5146299-5.0g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
5.0g
$2360.0 2025-03-15
Enamine
EN300-5146299-10.0g
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95.0%
10.0g
$3500.0 2025-03-15
Aaron
AR02912S-50mg
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95%
50mg
$284.00 2025-02-17
Aaron
AR02912S-100mg
6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
1339094-19-7 95%
100mg
$413.00 2025-02-17

6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Related Literature

Additional information on 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide

Introduction to 6-Fluoro-N-(1,3,4-Thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 1339094-19-7)

6-Fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide, with the CAS number 1339094-19-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including a fluoro-substituted pyridine ring and a thiadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is C10H6F2N5O2S, and its molecular weight is approximately 275.25 g/mol. The compound's structure includes a pyridine ring with a fluorine atom at the 6-position, a carboxamide group at the 3-position, and a thiadiazole ring attached to the carboxamide nitrogen. These structural features make it a versatile scaffold for the design and synthesis of novel bioactive compounds.

In recent years, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide demonstrated significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide has also shown potential as an antiviral agent. Research conducted by a team at the University of California found that this compound effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves blocking viral entry into host cells and interfering with viral replication processes.

The pharmacokinetic properties of 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This makes it an attractive candidate for further development into therapeutic agents.

In addition to its therapeutic potential, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide has been explored for its use in chemical biology research. Its ability to modulate specific biological targets makes it a valuable tool for studying signaling pathways and disease mechanisms. For example, it has been used to investigate the role of kinases in cancer progression and to identify novel targets for drug discovery.

The synthesis of 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves several well-established chemical reactions. The process typically starts with the preparation of a fluoro-substituted pyridine derivative, followed by functionalization steps to introduce the carboxamide and thiadiazole groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 6-fluoro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 1339094-19-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive scaffold for drug design and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its significance in the fields of medicinal chemistry and pharmaceutical sciences.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd